Cas no 1927969-10-5 (S-(Trifluoromethyl) [1,1'-biphenyl]-4-carbothioate)

• Product Name: S-(Trifluoromethyl) [1,1'-biphenyl]-4-carbothioate
• CAS No: 1927969-10-5
• MF: C₁₄H₉F₃OS
• MW: 282.2809
• CID: 5077863
• PubChem ID: 132535618
• Update Time: 2025-05-21

S-(Trifluoromethyl) [1,1'-biphenyl]-4-carbothioate Chemical and Physical Properties

Names and Identifiers

• S-(Trifluoromethyl) [1,1'-biphenyl]-4-carbothioate
• J3.588.745H
• Biphenyl-4-thiocarboxylic acid S-(trifluoromethyl) ester
• BS-47392
• S-(trifluoromethyl) 4-phenylbenzenecarbothioate
• [1,1'-biphenyl]-4-yl[(trifluoromethyl)sulfanyl]methanone
• S-(Trifluoromethyl) [1,1''-biphenyl]-4-carbothioate
• 1927969-10-5
• F71498

• Inchi： 1S/C14H9F3OS/c15-14(16,17)19-13(18)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H
• InChI Key： IWAUFDGEGMXCJB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C(C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 282.03262057g/mol
• Monoisotopic Mass: 282.03262057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 42.4

Additional information on S-(Trifluoromethyl) [1,1'-biphenyl]-4-carbothioate

Comprehensive Overview of S-(Trifluoromethyl) [1,1\'-biphenyl]-4-carbothioate (CAS No. 1927969-10-5)

S-(Trifluoromethyl) [1,1\'-biphenyl]-4-carbothioate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a biphenyl backbone, makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. The compound\'s CAS number, 1927969-10-5, ensures precise identification in scientific databases and regulatory documentation.

In recent years, the demand for fluorinated compounds like S-(Trifluoromethyl) [1,1\'-biphenyl]-4-carbothioate has surged due to their enhanced stability, bioavailability, and metabolic resistance. Researchers are particularly interested in its potential role in drug discovery, where the trifluoromethyl moiety can improve binding affinity and pharmacokinetics. This aligns with the growing trend of precision medicine and targeted therapies, which dominate current scientific discourse.

The compound\'s carbothioate functional group also opens avenues for catalysis and material science applications. For instance, it can serve as a ligand in transition-metal-catalyzed reactions, a hot topic in green chemistry and sustainable synthesis. These attributes make it a subject of interest in academic and industrial labs focusing on environmentally friendly chemical processes.

From an SEO perspective, queries such as "trifluoromethyl biphenyl uses" or "CAS 1927969-10-5 suppliers" reflect user intent for technical and commercial information. Addressing these, we highlight that S-(Trifluoromethyl) [1,1\'-biphenyl]-4-carbothioate is available through select specialty chemical vendors, often with custom synthesis options. Its purity and handling protocols are critical, as emphasized in GMP and ISO-certified production environments.

Ongoing studies explore its derivatives for electronic materials, such as OLEDs and semiconductors, leveraging the electron-withdrawing properties of the trifluoromethyl group. This connects to broader trends in flexible electronics and energy-efficient devices, areas frequently searched in scientific forums and patent databases.

In summary, S-(Trifluoromethyl) [1,1\'-biphenyl]-4-carbothioate (CAS 1927969-10-5) exemplifies the intersection of structural innovation and applied chemistry. Its versatility ensures relevance across pharmaceuticals, agrochemicals, and advanced materials, making it a compound of enduring interest in both research and industry.